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Compound of Interest

Compound Name: 2-Acetylcyclopentanone

Cat. No. B155173

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
2-acetylcyclopentanone, a versatile building block in organic synthesis. Its unique structural
features make it a valuable precursor for the synthesis of a wide range of heterocyclic
compounds and other complex molecular architectures relevant to drug discovery and
development.

Physicochemical Properties of 2-
Acetylcyclopentanone

The following table summarizes the key quantitative data for 2-acetylcyclopentanone.
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Property Value Source
Molecular Weight 126.15 g/mol [1112113114]
Molecular Formula C7H1002 [11[2][3]1[5]16]
CAS Number 1670-46-8 [11[2]
Density 1.043 g/mL at 25 °C [3]

Boiling Point 72-75 °C at 8 mmHg [3][6]
Melting Point 60-70 °C [31[6]

Flash Point 163 °F (72.8 °C) [3]
Refractive Index n20/D 1.489 [3]

Synthesis of 2-Acetylcyclopentanone: A Conceptual
Workflow

The synthesis of 2-acetylcyclopentanone can be achieved through various synthetic routes. A
common and illustrative method is the Claisen condensation of cyclopentanone with an
acetylating agent, such as ethyl acetate, followed by decarboxylation. The following diagram
outlines a conceptual workflow for this process.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scbt.com/p/2-acetylcyclopentanone-1670-46-8
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O2/c1-5(8)6-3-2-4-7(6)9/h6H,2-4H2,1H3
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylcyclopentanone
https://www.scbt.com/p/2-acetylcyclopentanone-1670-46-8
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O2/c1-5(8)6-3-2-4-7(6)9/h6H,2-4H2,1H3
https://www.lookchem.com/404.htm
https://www.thegoodscentscompany.com/data/rw1106061.html
https://www.chembk.com/en/chem/(R,S)-2-Acetyl-cyclopentanone
https://www.scbt.com/p/2-acetylcyclopentanone-1670-46-8
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O2/c1-5(8)6-3-2-4-7(6)9/h6H,2-4H2,1H3
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/(R,S)-2-Acetyl-cyclopentanone
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/(R,S)-2-Acetyl-cyclopentanone
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b155173?utm_src=pdf-body
https://www.benchchem.com/product/b155173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Reaction Setup

Cyclopentanone

Ethyl Acetate

Sodium Ethoxide (Base)

Solvent (e.g., Ethanol)

\

\

anction

Claisen Condensation

Reaction Mixture

Workup
y

Acidification (e.g., ag. HCI)

Extraction with Organic Solvent

Drying of Organic Layer

Purification

Solvent Removal (Rotary Evaporation)

l

Distillation under Reduced Pressure

Product

Y

2-Acetylcyclopentanone

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-acetylcyclopentanone.
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Experimental Protocol: Synthesis of 2-
Acetylcyclopentanone via Claisen Condensation

The following provides a generalized experimental protocol for the synthesis of 2-
acetylcyclopentanone. Researchers should adapt this procedure based on specific laboratory
conditions and safety protocols.

Materials:

» Cyclopentanone

» Ethyl acetate

o Sodium ethoxide

¢ Anhydrous ethanol

» Hydrochloric acid (aqueous solution)

» Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
» Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)
Procedure:

o Reaction Setup: A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-
bottom flask equipped with a reflux condenser and a dropping funnel, under an inert
atmosphere (e.g., nitrogen or argon).

o Addition of Reactants: A mixture of cyclopentanone and ethyl acetate is added dropwise to
the sodium ethoxide solution with stirring.

¢ Reaction: The reaction mixture is heated to reflux for a specified period to drive the Claisen
condensation to completion.

o Workup - Acidification: After cooling to room temperature, the reaction mixture is carefully
acidified with a dilute aqueous solution of hydrochloric acid.
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o Workup - Extraction: The resulting aqueous mixture is transferred to a separatory funnel, and
the product is extracted with an appropriate organic solvent. The organic layers are
combined.

e Workup - Drying: The combined organic extracts are washed with brine and dried over an
anhydrous drying agent.

 Purification - Solvent Removal: The drying agent is removed by filtration, and the solvent is
removed from the filtrate using a rotary evaporator.

« Purification - Distillation: The crude product is purified by distillation under reduced pressure
to yield pure 2-acetylcyclopentanone.

Note: This is a conceptual protocol. For detailed experimental procedures, including specific
guantities, reaction times, and temperatures, please refer to peer-reviewed chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 2-Acetylcyclopentanone [webbook.nist.gov]

3. lookchem.com [lookchem.com]

e 4. 2-Acetylcyclopentanone | C7H1002 | CID 98471 - PubChem [pubchem.ncbi.nim.nih.gov]
5. 2-acetyl cyclopentanone, 1670-46-8 [thegoodscentscompany.com]

6. chembk.com [chembk.com]

« To cite this document: BenchChem. [2-Acetylcyclopentanone: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155173#2-acetylcyclopentanone-molecular-weight]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b155173?utm_src=pdf-body
https://www.benchchem.com/product/b155173?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-acetylcyclopentanone-1670-46-8
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O2/c1-5(8)6-3-2-4-7(6)9/h6H,2-4H2,1H3
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylcyclopentanone
https://www.thegoodscentscompany.com/data/rw1106061.html
https://www.chembk.com/en/chem/(R,S)-2-Acetyl-cyclopentanone
https://www.benchchem.com/product/b155173#2-acetylcyclopentanone-molecular-weight
https://www.benchchem.com/product/b155173#2-acetylcyclopentanone-molecular-weight
https://www.benchchem.com/product/b155173#2-acetylcyclopentanone-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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